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Compound of Interest

Compound Name: Terbufoxon sulfoxide

Cat. No.: B104567

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the occurrence of terbufos
sulfoxide, a major metabolite of the organophosphate insecticide terbufos, in water and food
samples. It details the quantitative findings from various studies, outlines the experimental
protocols for its detection, and visualizes key metabolic and analytical pathways.

Terbufos is a systemic insecticide and nematicide used to control a variety of soil-borne insects
in crops such as corn, sugar beets, and sorghum[1][2]. Following application, terbufos is
metabolized in the environment and in biological systems into several products, including
terbufos sulfoxide and terbufos sulfone[3][4]. These metabolites, which are of toxicological
concern, are more persistent and mobile in soil than the parent compound, creating a potential
for the contamination of water sources and residues in food products[4]. Understanding the
prevalence and detection of terbufos sulfoxide is therefore critical for assessing environmental
fate, human exposure, and potential health risks.

Occurrence of Terbufos Sulfoxide in Water Samples

Monitoring studies have detected terbufos and its metabolites in both surface and groundwater,
although the frequency and concentrations can vary significantly based on location and
agricultural practices. Terbufos sulfoxide, being more mobile than its parent compound, is a key
analyte in water quality assessments.
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A registrant-led monitoring study conducted between 1999 and 2005 analyzed surface and

groundwater samples for terbufos and its degradation products. In surface water, while terbufos

itself was not detected, terbufos sulfoxide was found in four samples with concentrations

ranging from 0.092 to 0.205 pg/L. There were also nine estimated detections between 0.045

and 0.262 pg/L. In the same study, terbufos sulfone was also detected. Notably, no detections

of terbufos or its degradates were found in the groundwater samples analyzed during this

period.

Earlier data from the United States Geological Survey (USGS) National Water Quality

Assessment (NAWQA) program detected the parent compound terbufos in 17 out of 5,198

surface water samples, with concentrations ranging from 0.02 to 0.56 pg/L. In groundwater, 20

detections of terbufos were reported from 4,563 samples, with concentrations ranging from

0.011 to 20.0 pg/L. It is important to note that these earlier studies did not always include

terbufos degradates like the sulfoxide as analytes.

Number of

Concentration

Water Source Analyte Detections/Sa Reference
Range (pg/L)
mples
0.092 - 0.205
Terbufos 4 definite, 9 (definite), 0.045 -
Surface Water ) )
Sulfoxide estimated 0.262
(estimated)
0.046 - 0.114
6 definite, 30 (definite), 0.012 -
Surface Water Terbufos Sulfone ,
estimated 0.034
(estimated)
Surface Water Terbufos (parent) 17 /5,198 0.02-0.56
Terbufos and
Groundwater 0 Not Detected
degradates
Groundwater Terbufos (parent) 20/4,563 0.011-20.0

Occurrence of Terbufos Sulfoxide in Food Samples
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Metabolism studies in plants have shown that terbufos is taken up from the soil and
metabolized into its sulfoxide and sulfone derivatives. These metabolites can be present as
residues in various crops.

In corn plants sampled 10 weeks after treatment, terbufos sulfoxide was a significant
component of the chloroform-soluble extractable radioactivity, with a concentration of 8.1 mg/kg
eg. Other metabolites present included terbufos sulfone (2.8 mg/kg eq), terbufoxon (0.3 mg/kg
eq), terbufoxon sulfoxide (16.9 mg/kg eq), and terbufoxon sulfone (5.6 mg/kg eq).

Field trials on sugar beets treated at the maximum GAP rate showed total residue levels (sum
of terbufos and its metabolites, expressed as terbufos) in the tops ranging from <0.01 mg/kg to
0.82 mg/kg. The limit of quantification (LOQ) for most trials on plant samples was 0.05 mg/kg,
with some methods achieving limits of 0.01 or 0.005 mg/kg.

The residue definition for enforcement and risk assessment for both plant and animal
commodities is the sum of terbufos, its oxygen analogue (terbufoxon), and their respective
sulfoxides and sulfones, expressed as terbufos.
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] Limit of
Food Residue Level .
. Analyte(s) Quantification Reference
Commodity (mglkg)
(LOQ) (mglkg)
Corn Plants (10
Terbufos ) .
weeks post- ) 8.1 (equivalent) Not specified
Sulfoxide
treatment)
Corn Plants (10
weeks post- Terbufos Sulfone 2.8 (equivalent) Not specified
treatment)
Corn Plants (10
Terbufoxon ] -~
weeks post- ) 16.9 (equivalent)  Not specified
Sulfoxide
treatment)
Total Terbufos-
Sugar Beet Tops ) <0.01-0.82 0.01 or 0.05
related residues
Cabbage, Red
Beets, Wheat Total Terbufos-
_ _ . <0.05 0.05
Grain (rotational related residues
crops)
Wheat Straw Total Terbufos-
0.1 0.05

(rotational crop)

related residues

Experimental Protocols

The analysis of terbufos and its metabolites, including terbufos sulfoxide, in environmental and

food matrices typically involves extraction, cleanup, and instrumental analysis.

Sample Preparation and Extraction

o General Approach: Analytical methods are designed to extract the parent terbufos along with

its key oxygenated metabolites: terbufos sulfoxide, terbufos sulfone, terbufoxon, and

terbufoxon sulfoxide.

e Soil and Sediment: Samples are extracted with a mixture of methanol and water (e.g., 90:10

vIv).
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Water: Samples can be analyzed by direct aqueous-injection or after a solvent extraction or
solid-phase extraction (SPE) step.

Plant and Animal Tissues: The specific extraction solvent may vary depending on the matrix.
For example, acetone and dichloromethane have been used as substitutes for benzene and
chloroform in some methods.

Cleanup

Solid-Phase Extraction (SPE): After initial extraction, the extract is often cleaned up using
SPE cartridges to remove interfering substances before instrumental analysis.

Florisil Cleanup: For some multiresidue methods, Florisil columns have shown good
recoveries for certain terbufos metabolites.

Analytical Instrumentation

Gas Chromatography (GC): A common technique for the analysis of terbufos and its
metabolites involves oxidation of all residues to a common moiety, terbufoxon sulfone, which
is then analyzed by GC equipped with a phosphorus-selective detector, such as a flame
photometric detector (FPD) or a flame thermionic detector.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method allows for
the direct quantitative determination of the parent terbufos and its individual metabolites,
including terbufos sulfoxide and sulfone, without the need for an oxidation step.

o lon Transitions: For LC-MS/MS analysis of terbufos sulfoxide, the ion transition m/z 305 >
187 is typically monitored for quantification, with a transition like m/z 305 > 243 used for
confirmation. For terbufos, the transition is m/z 289 > 233, and for terbufos sulfone, it is
m/z 321 > 171.

Visualizations
Metabolic Pathway of Terbufos
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Caption: Metabolic pathway of Terbufos to its primary oxidative metabolites.

General Experimental Workflow for Terbufos Sulfoxide

Analysis
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Caption: General workflow for the analysis of Terbufos Sulfoxide in samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b104567?utm_src=pdf-body-img
https://www.benchchem.com/product/b104567?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Guidelines for Canadian Drinking Water Quality: Guideline Technical Document — Terbufos
- Canada.ca [canada.ca]

2. downloads.regulations.gov [downloads.regulations.gov]

3. Terbufos | COH2102PS3 | CID 25670 - PubChem [pubchem.ncbi.nim.nih.gov]

4. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Terbufos Sulfoxide in Water and Food: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104567#occurrence-of-terbufos-sulfoxide-in-water-
and-food-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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